molecular formula C15H20N2O3S B3924315 N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide

N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide

Cat. No. B3924315
M. Wt: 308.4 g/mol
InChI Key: YSNLBYWZVXDPFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide is a chemical compound that has gained significant attention in scientific research due to its various applications. It is commonly known as MIF-1, which is an abbreviation of its chemical name. MIF-1 is a synthetic compound that was first synthesized in the 1970s and has since been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MIF-1 is not fully understood. However, it has been suggested that it acts as a modulator of the opioid and dopaminergic systems in the brain. It has also been shown to increase the levels of various neurotransmitters, including serotonin and dopamine, in the brain.
Biochemical and Physiological Effects:
MIF-1 has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of endorphins in the brain, which are natural painkillers. It has also been shown to increase the levels of various hormones, including growth hormone and prolactin.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MIF-1 in lab experiments is its ability to modulate the opioid and dopaminergic systems in the brain. This makes it a useful tool for studying the effects of these systems on behavior and physiology. However, one of the limitations of using MIF-1 in lab experiments is its potential toxicity. It has been shown to be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of MIF-1. One potential direction is the development of MIF-1 analogs that have improved efficacy and reduced toxicity. Another potential direction is the study of MIF-1 in the context of various neurological disorders, including anxiety, depression, and addiction.
Conclusion:
In conclusion, N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide, or MIF-1, is a synthetic compound that has gained significant attention in scientific research due to its various applications. It has been extensively studied for its biochemical and physiological effects, as well as its potential therapeutic applications. While there are limitations to its use in lab experiments, the study of MIF-1 has the potential to lead to new insights into the functioning of the brain and the development of new therapeutic agents.

Scientific Research Applications

MIF-1 has been extensively studied for its various scientific research applications. One of the primary applications of MIF-1 is in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential therapeutic agent for the treatment of anxiety and depression.

properties

IUPAC Name

N-methyl-5-(methylsulfanylmethyl)-N-[(5-propan-2-yl-1,2-oxazol-3-yl)methyl]furan-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O3S/c1-10(2)14-7-11(16-20-14)8-17(3)15(18)13-6-5-12(19-13)9-21-4/h5-7,10H,8-9H2,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YSNLBYWZVXDPFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC(=NO1)CN(C)C(=O)C2=CC=C(O2)CSC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide
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N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide
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N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide
Reactant of Route 4
N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide
Reactant of Route 5
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N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide
Reactant of Route 6
N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide

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